Cas no 70681-41-3 ((R)-Dimethyl 2-hydroxysuccinate)

• Product Name: (R)-Dimethyl 2-hydroxysuccinate
• CAS No: 70681-41-3
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• MDL: MFCD00066216
• CID: 94903
• PubChem ID: 11062697
• Update Time: 2025-07-18

(R)-Dimethyl 2-hydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (R)-Dimethyl 2-hydroxysuccinate
• D-( )-Malic Acid Dimethyl Ester
• Dimethyl D-malate
• Dimethyl D-(+)-Malate
• D-(+)-Malic Acid Dimethyl Ester
• Dimethyl (R)-(+)-malate
• (R)-2-hydroxybutanedioic acid dimethylester
• (R)-2-hydroxysuccinic acid dimethyl ester
• (R)-dimethy
• (R)-dimethyl hydroxysuccinate
• AC1Q41UD
• dimethyl (+)-(R)-malate
• dimethyl (2R)-2-hydroxysuccinate
• Dimethyl (R)-2-hydroxysuccinate
• D-Malic Acid Dimethyl Ester
• PubChem6781
• D-(+)-Apple Acid Dimethyl Ester
• 1,4-Dimethyl (2R)-2-hydroxybutanedioate
• Butanedioic acid, hydroxy-, dimethyl ester, (2R)-
• L-(-)-Apple Acid Dimethyl Ester
• dimethyl (r)-malate
• (+)-Dimethyl malate
• YSEKNCXYRGKTBJ-SCSAIBSYSA-N
• (R)-(+)-DIMETHYL MALATE
• Dimethyl (R)-2-hydroxybutanedioate

• MDL： MFCD00066216
• Inchi： 1S/C6H10O5/c1-10-5(8)3-4(7)6(9)11-2/h4,7H,3H2,1-2H3/t4-/m1/s1
• InChI Key： YSEKNCXYRGKTBJ-SCSAIBSYSA-N
• SMILES： O[C@@H](C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 162.0528
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7

Experimental Properties

• Color/Form: 。
• Density: 1.232 g/mL at 25 °C(lit.)
• Boiling Point: 104-108 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.44(lit.)
• PSA: 72.83
• LogP: -0.91660
• Solubility: 。
• Optical Activity: [α]20/D +6.6°, neat

(R)-Dimethyl 2-hydroxysuccinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：21
• Safety Term：S23-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (R)-Dimethyl 2-hydroxysuccinate

(R)-Dimethyl 2-hydroxysuccinate (CAS No. 70681-41-3): A Comprehensive Overview

(R)-Dimethyl 2-hydroxysuccinate (CAS No. 70681-41-3) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and biotechnology. This compound, also known as (R)-dimethyl malate, is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its unique stereochemistry and chemical properties make it an essential component in the development of enantiomerically pure compounds, which are crucial for optimizing drug efficacy and safety.

The molecular structure of (R)-Dimethyl 2-hydroxysuccinate consists of a central four-carbon chain with a hydroxyl group and two methyl ester groups. The presence of the chiral center at the second carbon position imparts optical activity to the molecule, which is vital for its applications in asymmetric synthesis and chiral drug development. The compound can be synthesized through various methods, including enzymatic resolution, asymmetric hydrogenation, and chiral auxiliary-mediated approaches.

Recent advancements in the synthesis of (R)-Dimethyl 2-hydroxysuccinate have focused on improving yield, selectivity, and environmental sustainability. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel enzymatic method that achieved high enantiomeric excess (ee) values with excellent yields. This method not only reduces the use of hazardous reagents but also minimizes waste generation, aligning with green chemistry principles.

In the pharmaceutical industry, (R)-Dimethyl 2-hydroxysuccinate is used as a building block for the synthesis of drugs targeting various therapeutic areas. One notable application is in the development of antiviral agents. A recent study in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of (R)-Dimethyl 2-hydroxysuccinate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The chiral nature of these derivatives was found to significantly enhance their biological activity and reduce toxicity.

Beyond antiviral applications, (R)-Dimethyl 2-hydroxysuccinate has also shown promise in the treatment of neurological disorders. Research published in the Journal of Neuroscience (2023) highlighted the potential of this compound as a precursor for neuroprotective agents. The study found that derivatives of (R)-Dimethyl 2-hydroxysuccinate could effectively cross the blood-brain barrier and exert neuroprotective effects by modulating specific signaling pathways involved in neurodegeneration.

The biotechnological applications of (R)-Dimethyl 2-hydroxysuccinate are equally diverse. In biocatalysis, this compound serves as a substrate for various enzymes, enabling the production of high-value chemicals through biotransformation processes. A study in the Bioresource Technology (2021) reported the use of immobilized lipases to catalyze the esterification of (R)-Dimethyl 2-hydroxysuccinate, resulting in high conversion rates and product purity. This approach offers a sustainable alternative to traditional chemical methods, reducing environmental impact while maintaining industrial efficiency.

The safety profile of (R)-Dimethyl 2-hydroxysuccinate has been extensively evaluated through toxicological studies. These studies have shown that the compound exhibits low toxicity and is well-tolerated at therapeutic concentrations. However, as with any chemical substance, proper handling and storage practices should be followed to ensure workplace safety and environmental protection.

In conclusion, (R)-Dimethyl 2-hydroxysuccinate (CAS No. 70681-41-3) is a versatile chiral compound with significant potential in pharmaceutical research, biotechnology, and organic synthesis. Its unique properties make it an invaluable tool for developing enantiomerically pure compounds with enhanced biological activity and reduced toxicity. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry and medicine.